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Compound of Interest

Compound Name: M7583

Cat. No.: B1193092

For researchers, scientists, and drug development professionals working with M7583, a potent
and selective irreversible Bruton's tyrosine kinase (BTK) inhibitor, a comprehensive
understanding of safety and handling protocols is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

When handling M7583, appropriate personal protective equipment must be worn to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.
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PPE Category Item Specification
Should comply with OSHA's
eye and face protection
Eye/Face Protection Safety Glasses/Goggles regulations in 29 CFR

1910.133 or European
Standard EN166.[1]

Face Shield

Recommended when there is

a splash hazard.

Skin Protection

Protective Gloves

Wear appropriate chemical-

resistant gloves.[1][2]

Lab Coat/Protective Clothing

Wear appropriate protective
clothing to prevent skin

exposure.[1]

Respiratory Protection

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.[1]

Health Hazard Information

M7583 is classified with several health hazards that necessitate careful handling.

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-13508%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.benchchem.com/product/b1193092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Class Statement
Acute Toxicity, Oral Harmful if swallowed.
Acute Toxicity, Dermal Harmful in contact with skin.

May cause an allergic skin reaction.[2]
Skin Corrosion/Irritation Prolonged skin contact may cause temporary

irritation.[2]

) o Causes serious eye damage.[3] Direct contact
Serious Eye Damage/Eye Irritation ) o
with eyes may cause temporary irritation.[2]

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild.[3]
child.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of M7583 and
ensuring a safe laboratory environment.

Handling:

» Wash hands and any exposed skin thoroughly after handling.[1]

e Do not eat, drink, or smoke when using this product.[1]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3]

e Use only outdoors or in a well-ventilated area.[1]

» Contaminated work clothing should not be allowed out of the workplace.[1][2]

« Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3]

Storage:

e Store in a locked up and well-ventilated place.[1]
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» Keep the container tightly closed.[1]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[1][2]

o For long-term storage as a powder, it is recommended to store at -20°C for up to 3 years.[4]

» Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be stored
at -80°C for up to one year.[4]

First Aid Measures

In the event of exposure to M7583, immediate and appropriate first aid should be administered.

Exposure Route First Aid Procedure

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Call a

Inhalation POISON CENTER or doctor/physician.[1] If not
breathing, give artificial respiration if trained to
do so.[5]

Remove/Take off immediately all contaminated

clothing. Wash with plenty of soap and water.[1]
Skin Contact If skin irritation or rash occurs, get medical

advice/attention.[1][2] Wash contaminated

clothing before reuse.[1][2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o

do. Continue rinsing.[1][3] If eye irritation

persists, get medical advice/attention.[1]

Rinse mouth.[1] Do NOT induce vomiting.[1]
Ingestion Immediately call a POISON CENTER or
doctor/physician.[1]

Spills and Disposal

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-13508%20English%20SDS%20US.pdf
https://www.selleckchem.com/products/tl-895.html
https://www.selleckchem.com/products/tl-895.html
https://www.benchchem.com/product/b1193092?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Flight_Max_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-13508%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-13508%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8l00x4xtZ5YtvOv70k17zHvu9lxtD7SSSSSS--
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Accidental Release Measures:

Ensure adequate ventilation and use personal protective equipment.[1]

Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[1]

Prevent the product from entering drains, water courses, or onto the ground.[1][2]

Contain the spill with dry earth, sand, or other suitable non-combustible material.[5]

Collect the spillage and shovel it into suitable containers for disposal.[1][5]
Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, national, and international regulations.[1][2]

Experimental Workflow and Data

M7583 is a covalent BTK inhibitor that has been evaluated in Phase I/1l clinical trials for B-cell
malignancies.[6][7] The following diagram illustrates a general workflow for handling and
preparing M7583 for in vitro experiments.
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General Workflow for M7583 In Vitro Experimentation

Preparation

Retrieve M7583 from -20°C storage

\ 4

Equilibrate to room temperature

:

Weigh powder in a chemical fume hood

\ 4

Prepare stock solution (e.g., in DMSO)

Experimentation

Dilute stock solution to working concentrations

\ 4

Treat cells or biochemical assays

/

Incubate for specified duration

A

Perform downstream analysis

/ Cleanup & Disposall

Decontaminate work surfaces Dispose of contaminated labware Dispose of unused M7583 solution

Click to download full resolution via product page

Caption: Workflow for M7583 preparation, experimentation, and disposal.
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BTK Signaling Pathway Inhibition

M7583 functions as a highly selective, covalent inhibitor of Bruton's tyrosine kinase (BTK). BTK
is a critical component of the B-cell receptor (BCR) signaling pathway, which is essential for B-
cell proliferation, differentiation, and survival. The diagram below illustrates the point of
inhibition by M7583 within this pathway.
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M7583 Inhibition of the BTK Signaling Pathway

B-Cell Receptor Signaling

B-Cell Receptor (BCR)

LYN/SYK M7583

_~"Inhibits
//

BTK

PLCy2

/

Downstream Signaling
(NF-kB, MAPK, etc.)

B-Cell Proliferation & Survival

Click to download full resolution via product page

Caption: M7583 inhibits BTK, blocking downstream signaling for B-cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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